Cas no 1252666-41-3 ([2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride)

[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride is a chromium(II) complex featuring a bidentate diimine ligand and tetrahydrofuran (THF) coordination. This compound is notable for its stability under inert conditions, making it suitable for organometallic and catalytic applications. The presence of the electron-donating 2-methylphenyl groups enhances ligand sterics and electronics, potentially improving reactivity in polymerization or reduction processes. The THF adducts facilitate solubility in organic solvents, aiding in handling and reactivity control. Its chromium(II) center offers utility in redox-active systems, including single-electron transfer reactions. This complex is a valuable precursor for studies in coordination chemistry and tailored catalyst design.
[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride structure
1252666-41-3 structure
Product Name:[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride
CAS No:1252666-41-3
MF:C27H38Cl2CrN2O2
MW:545.504927158356
CID:5177813
Update Time:2026-03-05

[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride Chemical and Physical Properties

Names and Identifiers

    • [2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride
    • Inchi: 1S/C19H22N2.2C4H8O.2ClH.Cr/c1-14-9-5-7-11-18(14)20-16(3)13-17(4)21-19-12-8-6-10-15(19)2;2*1-2-4-5-3-1;;;/h5-12H,13H2,1-4H3;2*1-4H2;2*1H;/q;;;;;+2/p-2/b20-16+,21-17+;;;;;
    • InChI Key: OTBPNBMLQIWKEF-CSJWTYDHSA-L
    • SMILES: [Cr](Cl)Cl.O1CCCC1.O1CCCC1.N(/C1C=CC=CC=1C)=C(/C)\C/C(/C)=N/C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Topological Polar Surface Area: 43.2

[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB525563-50 mg
[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride; .
1252666-41-3
50mg
€430.00 2023-06-14
abcr
AB525563-50mg
[2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride; .
1252666-41-3
50mg
€430.00 2025-02-20

Additional information on [2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride

Research Briefing on [2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride (CAS: 1252666-41-3)

The compound [2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride (CAS: 1252666-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organometallic complex, characterized by its unique chromium(II) center coordinated with a bis(imino)pentane ligand and tetrahydrofuran (thf) molecules, exhibits promising catalytic and therapeutic properties. Recent studies have explored its potential applications in polymerization catalysis, anticancer drug development, and as a precursor for novel metallopharmaceuticals.

One of the key areas of investigation has been the compound's role in olefin polymerization. Research published in the Journal of Organometallic Chemistry (2023) demonstrated that this chromium(II) complex, when activated with methylaluminoxane (MAO), shows high activity in ethylene polymerization, producing polyethylene with controlled molecular weight distributions. The study highlighted the influence of the ligand environment on the catalytic performance, suggesting that modifications to the imino groups could further optimize the process.

In the biomedical domain, preliminary in vitro studies have revealed that this chromium complex exhibits selective cytotoxicity against certain cancer cell lines, particularly in hormone-dependent cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in breast cancer cells through a mechanism involving reactive oxygen species (ROS) generation and mitochondrial membrane potential disruption. These findings position it as a potential candidate for further development as an anticancer agent.

The stability and solubility characteristics of [2,4-Bis(N-2-methylphenylimino)pentane]-bis(thf)-chromium(II)-dichloride have also been subjects of recent investigation. Advanced spectroscopic techniques, including X-ray absorption spectroscopy and electron paramagnetic resonance (EPR), have provided insights into the electronic structure and coordination geometry of the complex in various solvent systems. These studies are crucial for understanding its reactivity and potential applications in biological systems.

Current challenges in the utilization of this compound include improving its stability under physiological conditions and enhancing its selectivity for target tissues. Recent synthetic efforts have focused on modifying the ligand framework to address these issues while maintaining the desirable properties of the chromium center. Computational chemistry approaches have been employed to predict the effects of various structural modifications on the compound's biological activity and pharmacokinetic profile.

Future research directions for this compound include exploring its potential in combination therapies, investigating its mechanism of action at the molecular level, and developing more efficient synthetic routes for large-scale production. The unique properties of this chromium(II) complex continue to make it a valuable subject for interdisciplinary research at the interface of chemistry, biology, and medicine.

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